BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Ethyl-6-methylphenol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethyl-6-methylphenol

Cat. No.: B167550

An In-Depth Technical Guide to the Physicochemical Properties of 2-Ethyl-6-methylphenol

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of chemical entities is paramount. This document

provides a detailed overview of the molecular formula and weight of 2-Ethyl-6-methylphenol,

a compound of interest in various chemical and pharmaceutical research areas.

Core Molecular Data

2-Ethyl-6-methylphenol is an aromatic organic compound.[1] Its fundamental molecular
attributes are summarized below, providing a quantitative foundation for experimental design
and chemical synthesis. The molecular weight is a critical parameter for stoichiometric
calculations in reactions, preparation of solutions of known molarity, and for analytical
techniques such as mass spectrometry.

Parameter Value Reference
Molecular Formula CoH120 [11[2][3][4]
Molecular Weight 136.19 g/mol [1112][3]
CAS Number 1687-64-5 [2][41[5]

The molecular formula, CeH120, dictates the elemental composition and, consequently, the
exact mass and molecular weight of the compound.
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Caption: Logical flow from chemical structure to molecular weight.

Experimental Determination of Molecular Weight

While the molecular weight can be calculated from the molecular formula, its experimental
verification is a cornerstone of compound identification and purity assessment. Mass
spectrometry is the definitive technique for this purpose.

Protocol: Molecular Weight Determination by
Electrospray lonization Mass Spectrometry (ESI-MS)

This protocol outlines a standard procedure for confirming the molecular weight of 2-Ethyl-6-
methylphenol.

o Objective: To experimentally determine the mass-to-charge ratio (m/z) of 2-Ethyl-6-
methylphenol and confirm its molecular weight.

o Materials:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b167550?utm_src=pdf-body-img
https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[e]

2-Ethyl-6-methylphenol sample (=97% purity)[5]

o

Methanol (HPLC-grade)

[¢]

Formic acid (LC-MS grade)

[¢]

Deionized water (18.2 MQ-cm)

[e]

Calibrant solution (e.g., sodium trifluoroacetate cluster)

Instrumentation:

o High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) equipped with an
Electrospray lonization (ESI) source.

o Syringe pump or liquid chromatography system for sample introduction.

Procedure:

1. Sample Preparation: Prepare a 1 mg/mL stock solution of 2-Ethyl-6-methylphenol in
methanol. From this, create a dilute working solution of approximately 10 pg/mL in a 50:50
methanol:water solution containing 0.1% formic acid. The acid facilitates protonation.

2. Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's
protocol using the appropriate calibrant solution to ensure high mass accuracy.

3. lonization: Set the ESI source to positive ion mode. The phenol group can be protonated
to form [M+H]* ions. Typical source parameters would be:

» Capillary Voltage: 3.5 kV

= Source Temperature: 120 °C

= Desolvation Gas Flow: 600 L/hr

4. Sample Infusion: Infuse the working solution into the mass spectrometer at a flow rate of
5-10 pL/min using a syringe pump.
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5. Data Acquisition: Acquire mass spectra over a range that includes the expected m/z value
(e.g., m/z 100-300). The expected ion for 2-Ethyl-6-methylphenol (CoH120, MW =
136.19) would be the protonated molecule [M+H]* at an m/z of approximately 137.19.

6. Data Analysis: Process the acquired spectrum to identify the peak corresponding to the
[M+H]* ion. The high-resolution instrument will provide a measured mass accurate to
several decimal places, allowing for confirmation of the elemental composition.

Sample Preparation

Instrument Calibration

(20 pg/mL in MeOH/H20)

Infusion & lonization
(Positive ESI Mode)

Mass Spectrum Acquisition
(m/z 100-300)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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